Cas no 1331594-15-0 (N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide
• CAS No: 1331594-15-0
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 5451941
• PubChem ID: 51169033
• Update Time: 2025-06-15

N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide
• AKOS008673337
• Z2867496460
• 1331594-15-0
• (E)-N-(3-methylbutan-2-yl)-2-phenylethenesulfonamide
• EN300-26574421
• N-(1,2-Dimethylpropyl)-2-phenylethenesulfonamide

• Inchi： 1S/C13H19NO2S/c1-11(2)12(3)14-17(15,16)10-9-13-7-5-4-6-8-13/h4-12,14H,1-3H3
• InChI Key： IJHPKWJGHDCPCJ-UHFFFAOYSA-N
• SMILES： C(S(NC(C)C(C)C)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.5±35.0 °C(Predicted)
• pka: 10.43±0.40(Predicted)

Additional information on N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide

Professional Introduction to N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide (CAS No. 1331594-15-0)

N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide, with the CAS number 1331594-15-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a sulfonamide group and an aliphatic side chain, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The molecular structure of N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide consists of a phenyl ring connected to an ethenyl group, which is further substituted with a sulfonamide moiety. The sulfonamide group (-SO₂NH₂) is a key pharmacophore that interacts with biological targets, while the 3-methylbutan-2-yl side chain adds to the complexity of the molecule, potentially influencing its solubility, metabolic stability, and overall bioavailability. This combination of structural elements makes it an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infections, inflammation, and cancer. The sulfonamide group is particularly recognized for its ability to form hydrogen bonds with biological targets, enhancing binding affinity and efficacy. Additionally, the aliphatic side chain in N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide may contribute to its metabolic stability and reduce the likelihood of adverse reactions.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. For instance, researchers have demonstrated that certain sulfonamides exhibit potent antimicrobial properties by inhibiting key enzymes involved in bacterial metabolism. The structural flexibility of these compounds allows for modifications that can optimize their pharmacokinetic profiles. This has led to the development of several sulfonamide-based drugs that have entered clinical trials or are already on the market.

The synthesis of N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves nucleophilic substitution reactions or condensation reactions with appropriate sulfonyl chlorides or sulfonyl azides. The aliphatic side chain is often introduced through Friedel-Crafts alkylation or other similar methods that ensure regioselectivity and high yield.

One of the key challenges in working with this compound is ensuring its purity and stability during storage and transportation. Sulfonamides can be sensitive to moisture and air, which may lead to degradation or unwanted side reactions. Therefore, proper handling under inert conditions and storage in a controlled environment are essential to maintain the integrity of the compound.

The potential applications of N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide extend beyond traditional pharmaceutical uses. Researchers are exploring its potential in other areas, such as agrochemicals and materials science. The unique chemical properties of this compound make it a versatile building block for synthesizing more complex molecules with tailored functionalities.

In conclusion, N-(3-methylbutan-2-yl)-2-phenylethene-1-sulfonamide (CAS No. 1331594-15-0) is a promising chemical entity with significant potential in pharmaceutical research. Its structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, this compound is likely to play a crucial role in advancing drug discovery and development efforts worldwide.